Cas no 2138535-07-4 (N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide)

• Product Name: N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide
• CAS No: 2138535-07-4
• MF: C₁₁H₁₄F₃N₃O₄S
• MW: 341.306771755219
• CID: 6022994
• PubChem ID: 165960590
• Update Time: 2025-08-05

N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138535-07-4
• EN300-1167833
• N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide

• Inchi： 1S/C11H14F3N3O4S/c12-11(13,14)8-16(7-1-6-15)22(20,21)10-4-2-9(3-5-10)17(18)19/h2-5H,1,6-8,15H2
• InChI Key： BNXSLOBRHUXEIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CC(F)(F)F)CCCN)(=O)=O

Computed Properties

• Exact Mass: 341.06571160g/mol
• Monoisotopic Mass: 341.06571160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Additional information on N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide

Professional Introduction to N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide (CAS No. 2138535-07-4)

N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide (CAS No. 2138535-07-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a benzene ring substituted with a nitro group and a sulfonamide moiety, further functionalized with an aminopropyl chain and a trifluoroethyl group. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide exhibits a balance of polar and nonpolar regions, which is critical for its interaction with biological targets. The presence of the amino group in the 3-aminopropyl side chain enhances its solubility in polar solvents and facilitates hydrogen bonding interactions, while the nitro group contributes to electronic effects that can modulate reactivity. The trifluoroethyl group introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial properties and have been widely used in antibiotics and anti-inflammatory drugs. The incorporation of a nitro group into the benzene ring further enhances the pharmacological potential of N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide, as nitroaromatic compounds have been shown to exhibit antitumor and anti-inflammatory effects. Moreover, the 2,2,2-trifluoroethyl group adds rigidity to the molecular structure, which can improve binding specificity to biological targets.

The synthesis of N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the nitration of benzene to introduce the nitro group at the 4-position. Subsequently, sulfonation is performed to attach the sulfonamide moiety. The introduction of the 3-aminopropyl chain is achieved through nucleophilic substitution reactions, while the 2,2,2-trifluoroethyl group is incorporated via alkylation reactions. Each step must be carefully optimized to ensure high yield and purity.

The pharmacological evaluation of N-(3-aminopropyl)-4-nitro-N-(2,2,2-trifluoroethyl)benzene-1-sulfonamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and cancer progression. The compound's interaction with these enzymes is thought to be mediated by its ability to mimic natural substrates or by inducing conformational changes that disrupt enzymatic activity. Additionally, preclinical studies suggest that it may have potential applications in treating neurological disorders due to its ability to cross the blood-brain barrier.

The structural features of N-(3-aminopropyl-4-nitro-N-(
2
, 2
, 2
-trifluoroethyl)
benzene
-1-sulfonamide
) (CAS No. 2138535-07-4) make it an attractive scaffold for further derivatization and optimization. Researchers are exploring various modifications to enhance its pharmacological properties while minimizing potential side effects. For instance, replacing the nitro group with an amino group or introducing additional fluorine atoms could alter its reactivity and bioavailability.

The synthesis and characterization of this compound also contribute to advancements in synthetic chemistry techniques. The use of advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in confirming the structure and purity of N-(
3
-amino
propyl)
-4
-nitro
-N(
2
, 2
, 2
-trifluoroethyl)
benzene
-1-sulfonamide (CAS No.
2138535
-07-4). These techniques provide detailed insights into molecular interactions and help in understanding how structural modifications affect biological activity.

In conclusion, N-(
3
-amino
propyl)
-4
-nitro
-N(
benzene -1-sulfonamide (CAS No. >2138535 >07- >4) is a structurally complex compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for researchers investigating novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for this compound,